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Compound of Interest

Compound Name:
(4-Chlorophenyl)methyl 3-

oxobutanoate

CAS No.: 53779-68-3

Cat. No.: B14632528 Get Quote

Executive Summary & Chemical Identity
Target Audience: Researchers, Chemical Safety Officers (CSO), and Lab Managers.[1]

Objective: Safe, compliant, and efficient disposal of (4-Chlorophenyl)methyl 3-oxobutanoate,

ensuring adherence to RCRA (USA) and local environmental regulations.

(4-Chlorophenyl)methyl 3-oxobutanoate is a specialized organic intermediate, often used in

the synthesis of dihydropyrimidines and pharmaceutical scaffolds. Due to the presence of a

chlorine atom on the aromatic ring, this compound must be classified and disposed of as

Halogenated Organic Waste.[1] Misclassification as general organic waste can lead to

regulatory fines and damage to incinerator infrastructure due to the generation of acidic gases

(HCl) during combustion.
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Property Detail

Chemical Name (4-Chlorophenyl)methyl 3-oxobutanoate

Synonym 4-Chlorobenzyl acetoacetate

Structure CC(=O)CC(=O)OCC1=CC=C(Cl)C=C1

Molecular Formula C₁₁H₁₁ClO₃

Molecular Weight 226.66 g/mol

Hazard Class Halogenated Organic (Irritant, Combustible)

Waste Stream Halogenated Solvents/Organics

Hazard Assessment & Safety Protocols
Before handling waste, you must understand the specific risks associated with this molecule.

Structural Hazard Analysis
Halogenated Moiety (Ar-Cl): The chlorine atom necessitates high-temperature incineration

with flue gas scrubbing to neutralize hydrogen chloride (HCl) emissions. Never mix with non-

halogenated waste streams (e.g., pure acetone or ethanol) if your facility segregates them,

as this increases disposal costs significantly.[1]

Acetoacetate Group: This beta-keto ester moiety is combustible and can undergo hydrolysis

or decarboxylation under extreme pH conditions. It is stable at room temperature but should

be kept away from strong oxidizers and strong bases.

Benzylic Ester: Potential skin and eye irritant.[1][2][3][4][5] While not a potent lachrymator

like benzyl chloride, it should be handled as a contact hazard.

Personal Protective Equipment (PPE)
Gloves: Nitrile (0.11 mm minimum thickness) provides adequate splash protection.[1] For

prolonged immersion or spill cleanup, use Silver Shield/4H laminate gloves.

Eye Protection: Chemical splash goggles.[1]
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Respiratory: If handling large open volumes outside a fume hood, use a half-mask respirator

with organic vapor (OV) cartridges.

Step-by-Step Disposal Procedure
Phase 1: Segregation & Collection
Core Directive: Do not mix with aqueous waste, strong acids, or oxidizers.[1]

Select Container: Use a chemically compatible container.

Preferred: Amber glass bottle with a PTFE-lined cap (prevents UV degradation and

leaching).

Acceptable: High-Density Polyethylene (HDPE) carboy.

Waste Stream Designation:

This compound belongs in the Halogenated Organic Waste stream.[1]

Note: Even if dissolved in a non-halogenated solvent (e.g., Ethanol), the presence of the

chlorinated solute classifies the entire mixture as halogenated.

Labeling:

Apply a hazardous waste label immediately upon the first addition of waste.

Must Include: Full chemical name "(4-Chlorophenyl)methyl 3-oxobutanoate". Do not

use abbreviations or formulas alone.

Hazard Checkboxes: Mark "Toxic" and "Irritant".[1]

Phase 2: Waste Decision Logic (Visualized)
The following diagram illustrates the decision-making process for segregating this specific

chemical.
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Waste Generation:
(4-Chlorophenyl)methyl 3-oxobutanoate

Is the waste pure
or in solution?

STREAM B:
Solid Hazardous Waste

(Debris/Wipes)

Contaminated Wipes/Gloves

Identify Solvent

Solution

STREAM A:
Halogenated Organic Waste

(High Temp Incineration)

Pure Liquid/Solid

Does solvent contain
Halogens (e.g., DCM)?

Yes (e.g., DCM, Chloroform) No (e.g., Ethanol, Acetone)*
*Trace Halogen Rule applies

Click to download full resolution via product page

Figure 1: Decision tree for categorizing (4-Chlorophenyl)methyl 3-oxobutanoate waste

streams. Note that the presence of the chlorine atom dictates the "Halogenated" classification

regardless of the solvent used.[1]

Phase 3: Storage & Pickup
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Secondary Containment: Store the waste container in a secondary tray (polypropylene) to

capture spills.

Compatibility: Keep separate from:

Concentrated Nitric Acid (risk of violent oxidation).

Strong Bases (e.g., NaOH) which can cause hydrolysis and heat generation.

Scheduling: Request pickup from your EHS (Environmental Health & Safety) department or

licensed waste contractor (e.g., Veolia, Clean Harbors) once the container is 90% full or

within 90 days of the start date (RCRA limit).

Spill Response Protocol
In the event of a spill in the laboratory:

Evacuate & Ventilate: Remove personnel from the immediate area. Open fume hoods to

maximum draw.

PPE Up: Wear nitrile gloves, lab coat, and safety goggles.

Contain: Use a non-combustible absorbent (vermiculite, sand, or commercial spill pads).[1]

[3][4] Do not use paper towels for large volumes if the substance is hot or mixed with

oxidizers.

Collect: Scoop absorbed material into a wide-mouth jar or heavy-duty bag.

Label: Tag as "Hazardous Waste - Solid Debris (Contaminated with Halogenated Organics)".

Clean: Wash the surface with soap and water; collect the rinsate as liquid halogenated

waste.

Regulatory & Compliance Context
RCRA (USA): This chemical is not a "P" or "U" listed waste by default, but it exhibits the

characteristic of Toxicity and potentially Ignitability.[1] It falls under the "Halogenated

Solvents" umbrella for incineration protocols.
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EPA Waste Code: If not specifically listed, use the generic code for ignitable waste (D001) if

the flashpoint is <60°C, or categorize under state-specific codes for halogenated organics

(e.g., F002 equivalent protocols).[1]

Destruction Method: The only acceptable ultimate disposal method is Rotary Kiln Incineration

at >1000°C with secondary combustion and acid gas scrubbing.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b14632528#4-chlorophenyl-methyl-3-oxobutanoate-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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